Cas no 82165-04-6 (Ethanone, 1-[3,5-dichloro-4-(diethylamino)phenyl]-)

• Product name: Ethanone, 1-[3,5-dichloro-4-(diethylamino)phenyl]-
• CAS No: 82165-04-6
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• CID: 697756
• PubChem ID: 20134463

Ethanone, 1-[3,5-dichloro-4-(diethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3,5-dichloro-4-(diethylamino)phenyl]-
• 1-[3,5-dichloro-4-(diethylamino)phenyl]ethanone
• DTXSID90602815
• 82165-04-6
• 1-[3,5-Dichloro-4-(diethylamino)phenyl]ethan-1-one
• SCHEMBL10614284

• Inchi： InChI=1S/C12H15Cl2NO/c1-4-15(5-2)12-10(13)6-9(8(3)16)7-11(12)14/h6-7H,4-5H2,1-3H3
• InChI Key： CZDHFCFVNPUMAD-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=C(C=C(C=C1Cl)C(=O)C)Cl

Computed Properties

• Exact Mass: 259.0530695g/mol
• Monoisotopic Mass: 259.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 3.7